6-(2-methoxyphenyl)-2-(2-oxo-2-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(2-methoxyphenyl)-2-[2-oxo-2-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]ethyl]pyridazin-3-one
• InChI: InChI=1S/C26H25N7O3/c1-36-23-8-3-2-6-19(23)20-10-12-25(34)33(30-20)18-26(35)32-16-14-31(15-17-32)24-11-9-22(28-29-24)21-7-4-5-13-27-21/h2-13H,14-18H2,1H3
• InChI Key: VOWWRUBBFGJKMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)C4=NN=C(C=C4)C5=CC=CC=N5
• Molecular Formula: C26H25N7O3
• Molecular Weight: 483.5 g/mol

Description

6-(2-methoxyphenyl)-2-(2-oxo-2-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C26H25N7O3 and its molecular weight is 483.532. The purity is usually 95%.
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Scientific Research Applications

Structural and Electronic Properties

The structural and electronic properties of compounds similar to "6-(2-methoxyphenyl)-2-(2-oxo-2-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)ethyl)pyridazin-3(2H)-one" have been a subject of interest. For instance, the study of anticonvulsant drugs with substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines revealed insights into the crystal structures and suggested a limited inclination of the phenyl ring when ortho-substituted, a marked delocalization of the nitrogen lone pair, and a critical orientation for the piperidine-like group due to this delocalization. These findings were supported by ab initio molecular-orbital calculations, indicating the importance of structural and electronic configurations in the pharmacological activity of such compounds (Georges et al., 1989).

Pharmacological Applications

Research into the pharmacological applications of compounds similar to "this compound" includes the study of their potential in treating various conditions. For example, the synthesis and analysis of novel 1-substituted pyrrolidin-2-one and pyrrolidine derivatives with adrenolytic activity demonstrated significant antiarrhythmic and antihypertensive activities among the synthesized compounds. This highlights the compound's potential role in the development of new therapeutic agents targeting cardiovascular disorders (Malawska et al., 2002).